Cas no 88208-70-2 (Benzoic acid, 4-bromo-2,5-dimethoxy-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 4-bromo-2,5-dimethoxy-3-methyl-, methyl ester
• CAS No: 88208-70-2
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 641236
• PubChem ID: 71410038
• Update Time: 2025-04-19

Benzoic acid, 4-bromo-2,5-dimethoxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2,5-dimethoxy-3-methyl-, methyl ester
• methyl 4-bromo-2,5-dimethoxy-3-methylbenzoate
• DTXSID60829739
• 88208-70-2

• Inchi： 1S/C11H13BrO4/c1-6-9(12)8(14-2)5-7(10(6)15-3)11(13)16-4/h5H,1-4H3
• InChI Key： QYIXFZUODOQWRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)C(=C1C)OC)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų